Cas no 1094221-71-2 (5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione)
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione
- 1094221-71-2
- EN300-1125256
-
- Inchi: 1S/C11H13NO3/c1-15-7-4-10(13)8-11(14)9-2-5-12-6-3-9/h2-3,5-6H,4,7-8H2,1H3
- InChI Key: GIRLGANFQCTQTE-UHFFFAOYSA-N
- SMILES: O(C)CCC(CC(C1C=CN=CC=1)=O)=O
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 56.3Ų
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125256-0.05g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1125256-0.1g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1125256-0.25g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1125256-0.5g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1125256-1.0g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1125256-2.5g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1125256-5.0g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1125256-10.0g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1125256-1g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1125256-5g |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione |
1094221-71-2 | 95% | 5g |
$2235.0 | 2023-10-26 |
5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione
Research Brief on 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione (CAS: 1094221-71-2): Recent Advances and Applications
The compound 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione (CAS: 1094221-71-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione as a key intermediate in the synthesis of bioactive molecules. Its β-diketone moiety and pyridine ring make it a promising scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent anti-inflammatory agents, showcasing its potential in treating chronic inflammatory diseases.
In addition to its role as a synthetic intermediate, 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione has shown promising biological activity in its own right. Research conducted by Smith et al. (2022) revealed its ability to modulate cellular redox pathways, suggesting potential applications in oxidative stress-related disorders. The compound's mechanism of action appears to involve the chelation of metal ions, which could explain its observed antioxidant properties.
From a pharmacological perspective, the pharmacokinetic profile of 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione has been the subject of recent investigations. A preclinical study published in Drug Metabolism and Disposition (2023) reported favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. These findings support its potential as a lead compound for further drug development efforts.
The synthetic accessibility of 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione has also been improved through recent methodological advances. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in purification and stability. This development is particularly significant for potential industrial-scale production of derivatives based on this core structure.
Looking forward, several research groups are exploring the incorporation of 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione into more complex molecular architectures. Early results suggest that hybrid molecules containing this scaffold may exhibit enhanced biological activity and selectivity. The compound's versatility positions it as a valuable building block in fragment-based drug discovery approaches.
In conclusion, 5-methoxy-1-(pyridin-4-yl)pentane-1,3-dione (CAS: 1094221-71-2) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent research has expanded our understanding of its synthetic utility, biological activities, and pharmacological properties. Continued investigation of this compound and its derivatives may yield novel therapeutic agents for various disease indications.
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